Cas no 61690-85-5 (Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-)

Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- structure
61690-85-5 structure
Product Name:Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
CAS No:61690-85-5
MF:C9H21N3O
MW:187.28254199028
CID:469898
PubChem ID:71393355
Update Time:2025-04-19

Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-[2-[[2-(dimethylamino)ethyl]methylamino]ethyl]-
    • N-[2-[2-(dimethylamino)ethyl-methylamino]ethyl]acetamide
    • N-(2-{[2-(DIMETHYLAMINO)ETHYL](METHYL)AMINO}ETHYL)ACETAMIDE
    • DTXSID10815122
    • 61690-85-5
    • Inchi: 1S/C9H21N3O/c1-9(13)10-5-6-12(4)8-7-11(2)3/h5-8H2,1-4H3,(H,10,13)
    • InChI Key: OBIKLEONPXIMJV-UHFFFAOYSA-N
    • SMILES: O=C(C)NCCN(C)CCN(C)C

Computed Properties

  • Exact Mass: 187.16863
  • Monoisotopic Mass: 187.168462302g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 35.6Ų

Experimental Properties

  • PSA: 35.58
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